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Compound of Interest

Compound Name: Celecoxib-d3

Cat. No.: B12412705

Essential Guidance for Researchers on the Safe and Compliant Disposal of Celecoxib-d3

For researchers, scientists, and drug development professionals, the proper disposal of
chemical compounds is a critical component of laboratory safety and environmental
responsibility. Celecoxib-d3, a deuterated form of the nonsteroidal anti-inflammatory drug
Celecoxib, requires careful handling and disposal due to its potential environmental hazards.
While not classified as a P- or U-listed hazardous waste by the Resource Conservation and
Recovery Act (RCRA), its aquatic toxicity necessitates that it be treated as a hazardous waste.

Disposal of Celecoxib-d3 should never involve flushing it down the drain or discarding it in
regular solid waste. The appropriate method is to engage a licensed professional waste
disposal service, which will typically use incineration to destroy the compound. Adherence to
federal, state, and local regulations is paramount in ensuring the safe and legal disposal of this

and all laboratory chemicals.

Waste Characterization

Before disposal, it is the responsibility of the waste generator to characterize the waste. Key
characteristics of Celecoxib-d3 relevant to disposal are summarized below.
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Characteristic Finding Regulatory Implication

Not subject to the specific

) management and disposal

RCRA P- or U-listed Waste No ] )
requirements for P- or U-listed

hazardous wastes.

] Does not meet the RCRA
o Not flammable or combustible. o o
Ignitability characteristic for ignitability

s (DOOY).

Does not meet the RCRA
Corrosivity Not corrosive. characteristic for corrosivity
(D002).

Does not meet the RCRA
. Stable under normal o o
Reactivity N _ characteristic for reactivity
conditions; not reactive.[2][3]
(D003).

Considered an environmentally

) o ) hazardous substance.[1][2][4]
o ) Toxic to aquatic life with long- o ) )
Toxicity (Environmental) ] This is the primary driver for
lasting effects.[1][2][4] o
treating it as a hazardous

waste.

Step-by-Step Disposal Protocol

The following procedure outlines the recommended steps for the proper disposal of Celecoxib-
d3 from a laboratory setting:

o Personal Protective Equipment (PPE): Before handling Celecoxib-d3 waste, ensure
appropriate PPE is worn, including safety glasses, gloves, and a lab coat.

o Waste Segregation:
o Do not mix Celecoxib-d3 waste with non-hazardous waste.

o Collect all solid waste, including contaminated consumables (e.g., weighing paper, pipette
tips, gloves), in a designated, compatible, and clearly labeled hazardous waste container.
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o For solutions containing Celecoxib-d3, use a designated, leak-proof, and clearly labeled
hazardous waste container for liquids.

o Container Labeling:

o Label the hazardous waste container with the words "Hazardous Waste," the full chemical
name "Celecoxib-d3," and any other information required by your institution's
environmental health and safety (EHS) department.

e Storage:

o Store the sealed waste container in a designated satellite accumulation area within the
laboratory.

o Ensure the storage area is secure and away from incompatible materials, such as strong
oxidizing agents and strong acids.[3]

o Waste Pickup and Disposal:

o Contact your institution's EHS department to arrange for the pickup of the hazardous
waste.

o The waste will be transported by a licensed hazardous waste contractor for proper
disposal, which is typically incineration.[5]

o Empty Containers:

o Empty containers that held Celecoxib-d3 may still contain residual material and should be
handled with care.[3]

o These containers should be disposed of as hazardous waste unless they have been triple-
rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous
waste.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Celecoxib-d3.
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Start: Have Celecoxib-d3 waste

Is it a RCRA P- or U-listed hazardous waste?

Does it exhibit RCRA characteristics (ignitable, corrosive, reactive)?

No es
\

Is it environmentally hazardous (e.g., aquatic toxicity)?

o Yes
Dispose as Hazardous Waste:

Dispose as Non-Hazardous Waste - Segregate and label
(Follow institutional guidelines) - Store in designated area

- Arrange for professional disposal (incineration)

Click to download full resolution via product page

Celecoxib-d3 Disposal Decision Flowchart

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Celecoxib-d3 in a Laboratory
Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12412705#celecoxib-d3-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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